Cas no 188525-85-1 (1,3-Dioxol-2-one,4-(hydroxymethyl)-5-(1-methylethyl)-)

• Product Name: 1,3-Dioxol-2-one,4-(hydroxymethyl)-5-(1-methylethyl)-
• CAS No: 188525-85-1
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 115284
• Update Time: 2024-01-24

1,3-Dioxol-2-one,4-(hydroxymethyl)-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxol-2-one,4-(hydroxymethyl)-5-(1-methylethyl)-
• 1,3-Dioxol-2-one,4-(hydroxymethyl)-5-(1-methylethyl)-(9CI)

• Inchi： 1S/C7H10O4/c1-4(2)6-5(3-8)10-7(9)11-6/h4,8H,3H2,1-2H3
• InChI Key： ZECDJRPKAVJHKO-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=C(CO)OC1=O

Computed Properties

• Exact Mass: 158.058
• Monoisotopic Mass: 158.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters